Cas no 2138163-65-0 (1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea)

• Product Name: 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea
• CAS No: 2138163-65-0
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6003573
• PubChem ID: 165457900
• Update Time: 2025-10-25

1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-({2-azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea
• 2138163-65-0
• EN300-737640
• 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea

• Inchi： 1S/C11H21N3O/c1-8(2)14-10(15)12-7-11-6-9(11)4-3-5-13-11/h8-9,13H,3-7H2,1-2H3,(H2,12,14,15)
• InChI Key： TZAXTBBZRYFFTM-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)NCC12CC1CCCN2

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea

Recent Advances in the Study of 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea (CAS: 2138163-65-0)

The compound 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea (CAS: 2138163-65-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea with high purity and yield. Researchers have employed advanced catalytic methods and novel reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications. The compound's bicyclic structure and urea moiety are of particular interest, as they contribute to its stability and binding affinity with biological targets.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea exhibits promising inhibitory effects on specific enzymatic pathways implicated in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that the compound may modulate key signaling proteins involved in neuroinflammation, making it a potential candidate for further investigation in the treatment of conditions such as Alzheimer's disease and multiple sclerosis.

Moreover, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea with its biological targets. These studies have identified critical binding sites and functional groups that enhance the compound's efficacy and selectivity, paving the way for the design of more potent derivatives.

Despite these promising findings, challenges remain in the development of 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are also exploring formulation strategies to improve the compound's pharmacokinetic properties and ensure its safe and effective delivery in clinical settings.

In conclusion, 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activities make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, biological evaluation, and clinical translation will be essential to unlock its full therapeutic potential.